2,6-Difluoro-9H-thioxanthen-9-one

• CAS No.: 60086-47-7
• Molecular Formula: C13H6F2OS
• Molecular Weight: 248.25 g/mol
• IUPAC Name: 2,6-difluorothioxanthen-9-one
• InChI: InChI=1S/C13H6F2OS/c14-7-2-4-11-10(5-7)13(16)9-3-1-8(15)6-12(9)17-11/h1-6H
• InChI Key: BQDNFXRLGVGWRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)SC3=C(C2=O)C=C(C=C3)F

Description

2,6-Difluoro-9H-thioxanthen-9-one is a fluorinated derivative of the thioxanthone scaffold, a tricyclic system consisting of two benzene rings fused to a thiopyran-4-one core . The fluorine atoms at positions 2 and 6 introduce strong electron-withdrawing effects, which influence the compound’s electronic properties, solubility, and reactivity. Thioxanthones are notable for their applications in pharmaceuticals (e.g., antipsychotics like flupenthixol) and industrial uses (e.g., photoinitiators in UV-curable inks) . While specific data on 2,6-difluoro substitution are sparse in the provided evidence, insights can be drawn from structurally analogous compounds.

Comparison with Similar Compounds

Data Table: Key Properties of Thioxanthone Derivatives

Compound	Substituents	log P (Estimated)	Key Applications	Metabolic Pathway	Environmental Concern
2,6-Difluoro-9H-thioxanthen-9-one	2-F, 6-F	~2.8–3.2	Photoinitiators, Pharmaceuticals	Limited oxidation	Moderate biodegradability
2-Trifluoromethyl-9H-thioxanthen-9-one	2-CF₃	~3.5–4.0	Antipsychotics (flupenthixol)	N-dealkylation	High lipophilicity
2,4-Diethyl-9H-thioxanthen-9-one	2-C₂H₅, 4-C₂H₅	~4.0–4.5	Industrial intermediates	Slow oxidation	Regulated for water release
2-ITX	2-CH(CH₃)₂	~3.8–4.2	UV-curable inks	Epoxidation, hydrolysis	Food contamination risks
2,7-Dimethoxy-9H-thioxanthen-9-one	2-OCH₃, 7-OCH₃	~2.0–2.5	Research chemicals	O-demethylation	Low persistence